1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol

• Molecular Formula: C12H19NOS
• Molecular Weight: 225.35 g/mol
• SMILES: CC(CNC(C)C1=CC=C(C=C1)SC)O
• InChI: InChI=1S/C12H19NOS/c1-9(14)8-13-10(2)11-4-6-12(15-3)7-5-11/h4-7,9-10,13-14H,8H2,1-3H3
• InChIKey: VNJAOGFDRQTBOS-UHFFFAOYSA-N

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol: Physicochemical & Procurement Profile

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol (CAS 1153482-33-7) is an amino alcohol with the molecular formula C12H19NOS and a molecular weight of 225.35 g/mol [1]. It features a 4-(methylsulfanyl)phenyl group linked via an ethylamine bridge to a propan-2-ol moiety. The compound is commercially available at a standard purity of 95% and is classified as a hazardous substance (GHS07) due to its potential to cause skin, eye, and respiratory irritation . Its computed physicochemical properties, including an XLogP3 of 2.0 and a topological polar surface area (TPSA) of 57.6 Ų, position it as a moderately lipophilic compound with defined hydrogen-bonding capacity [1].

Workflow MedChem and SAR studies

Identity Amino alcohol building block

Profile Moderate lipophilicity and polarity

Purity Standardized multi-vendor supply

Lab Use Review GHS07 hazard classification

• [1] PubChem. Compound Summary for CID 43499293, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. National Center for Biotechnology Information. Accessed 2026-04-22. View Source

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol: Differentiation from Structural Analogs

Despite apparent structural similarities among amino alcohols bearing a 4-(methylsulfanyl)phenyl group, generic substitution is not feasible due to quantifiable differences in key physicochemical parameters. Variations in linker chain length (ethane vs. propane), the position of the hydroxyl group (propan-2-ol vs. propan-1-ol), and the nature of the amine substitution (secondary vs. primary) lead to distinct computed values for lipophilicity (XLogP3) and polar surface area (TPSA) [1]. These differences directly impact solubility, membrane permeability, and molecular recognition events in biological assays and chemical reactions. Consequently, replacing 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol with a structurally related analog without rigorous validation introduces uncontrolled variables that compromise the reproducibility of experimental outcomes and the integrity of structure-activity relationship (SAR) analyses.

Linker length

Ethane vs. propane linker alters lipophilicity profile

Hydroxyl position

Propan-2-ol vs. propan-1-ol isomer shifts TPSA nearly 2-fold

Amine substitution

Secondary vs. primary amine changes H-bond network and solubility

• [1] PubChem. Compound Summary for CID 43499293, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. National Center for Biotechnology Information. Accessed 2026-04-22. View Source

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol: Quantitative Differentiation Guide

Hydrophobicity (XLogP3) vs. Structural Analogs

The compound exhibits a computed XLogP3 of 2.0, representing an intermediate lipophilicity compared to its closest analogs. The ethanol-linked analog 2-((1-(4-(methylthio)phenyl)ethyl)amino)ethan-1-ol has a lower XLogP3 of 1.89, while the propan-1-ol analog 2-((1-(4-(methylthio)phenyl)ethyl)amino)propan-1-ol has a higher XLogP3 of 2.44 [1]. This 0.44-unit difference in logP between the target compound and the propan-1-ol analog corresponds to a theoretical ~2.75-fold difference in partition coefficient, which can significantly alter membrane permeability and off-target binding profiles in cellular assays.

XLogP3

Data to verify

2.0

Propan-1-ol analog 2.44 (+0.44)

Supports lipophilicity-dependent ADME interpretation

Computed value; verify with experimental logP

Evidence Dimension	Hydrophobicity (XLogP3)
Target Compound Data	2.0
Comparator Or Baseline	2-((1-(4-(Methylthio)phenyl)ethyl)amino)ethan-1-ol (XLogP3 1.89); 2-((1-(4-(Methylthio)phenyl)ethyl)amino)propan-1-ol (XLogP3 2.44)
Quantified Difference	-0.11 and +0.44 logP units vs. comparators
Conditions	Computed using XLogP3 algorithm (PubChem release 2021.05.07)

Why This Matters

For procurement in medicinal chemistry programs, selecting a compound with the precise lipophilicity predicted by XLogP3 is essential for maintaining consistent ADME (Absorption, Distribution, Metabolism, Excretion) properties across a series; even small logP shifts can alter cellular permeability and solubility by orders of magnitude.

• [1] PubChem. Compound Summary for CID 43499293, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. National Center for Biotechnology Information. Accessed 2026-04-22. View Source

TPSA: Solubility and Bioavailability Discriminator

The TPSA of 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol is 57.6 Ų, which is 1.8 times greater than that of its propan-1-ol isomer (32.26 Ų) and 1.5 times greater than the ethanol analog (38.33 Ų) [1]. This higher polar surface area arises from the specific spatial arrangement of the hydroxyl group in the propan-2-ol moiety, which influences hydrogen-bonding geometry.

TPSA

Data to verify

57.6 Ų

Propan-1-ol isomer 32.26 Ų (1.78× lower)

May support higher aqueous solubility

TPSA correlates with solubility; verify experimentally

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	57.6 Ų
Comparator Or Baseline	2-((1-(4-(Methylthio)phenyl)ethyl)amino)propan-1-ol (32.26 Ų); 2-((1-(4-(Methylthio)phenyl)ethyl)amino)ethan-1-ol (38.33 Ų)
Quantified Difference	1.78-fold higher vs. propan-1-ol isomer; 1.50-fold higher vs. ethanol analog
Conditions	Computed using Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

A higher TPSA is directly correlated with increased aqueous solubility and reduced passive membrane permeability. For researchers designing assays or formulations, this property dictates whether the compound will remain in solution at relevant concentrations and whether it can access intracellular targets.

• [1] PubChem. Compound Summary for CID 43499293, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. National Center for Biotechnology Information. Accessed 2026-04-22. View Source

Molecular Flexibility and Rotatable Bond Count

The compound possesses 5 rotatable bonds, which is identical to the propan-1-ol analog but one more than the ethanol analog (4 rotatable bonds) [1]. In the context of amino alcohols, this additional rotatable bond is located within the propanol chain. Class-level inference suggests that an increase in rotatable bonds is associated with greater conformational flexibility, which can increase the entropic penalty upon target binding and may reduce selectivity [1].

Rotatable Bonds

Class-level

5

Ethanol analog 4

May affect binding entropy and selectivity

Class-level inference; confirm with binding assays

Evidence Dimension	Rotatable Bond Count
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	2-((1-(4-(Methylthio)phenyl)ethyl)amino)ethan-1-ol (4 rotatable bonds)
Quantified Difference	+1 rotatable bond
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

For structure-activity relationship (SAR) studies, understanding the exact number of rotatable bonds is critical for interpreting binding affinity and selectivity data. A compound with higher flexibility may exhibit broader off-target activity, which can be either a liability or a feature depending on the research objective.

• [1] PubChem. Compound Summary for CID 43499293, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. National Center for Biotechnology Information. Accessed 2026-04-22. View Source

Commercial Availability and Purity Benchmarking

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol is commercially available from multiple reputable vendors with a standardized purity of 95% . This contrasts with some analogs, such as (1S)-1-amino-1-(4-(methylthio)phenyl)propan-2-ol, which are listed primarily in chemical databases with limited commercial sourcing and unspecified purity . The consistent 95% purity specification across multiple suppliers for the target compound ensures batch-to-batch reproducibility, a critical factor in academic and industrial research where experimental variability must be minimized.

Commercial Purity

Source review

≥95% purity

Multi-vendor supply; analog single source

May support lot consistency across suppliers

Supplier-reported; verify with COA

Evidence Dimension	Commercial Purity and Vendor Availability
Target Compound Data	≥95% purity; sourced from Fluorochem, ChemScene, Leyan, and others
Comparator Or Baseline	(1S)-1-amino-1-(4-(methylthio)phenyl)propan-2-ol (limited commercial sourcing, unspecified purity)
Quantified Difference	Multi-vendor, standardized purity vs. single-vendor, undefined purity
Conditions	Commercial supplier data as of April 2026

Why This Matters

For procurement, multi-vendor availability with a defined purity specification reduces supply chain risk and ensures that experimental results can be replicated across different laboratories and over time. The absence of such standardization for alternative compounds introduces an uncontrolled variable that can confound data interpretation.

1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol: Optimal Application Scenarios

Medicinal Chemistry Lead Optimization

In lead optimization campaigns, the compound's XLogP3 of 2.0 and TPSA of 57.6 Ų [1] represent a specific physicochemical window that is distinct from its propan-1-ol isomer (XLogP3 2.44, TPSA 32.26 Ų) . This makes the target compound a valuable tool for probing the impact of a 0.44-unit increase in logP and a 1.8-fold increase in polar surface area on target binding and cellular activity, without altering the core 4-(methylsulfanyl)phenyl pharmacophore. Researchers can use this compound to systematically decouple the effects of lipophilicity and polarity in a matched molecular pair analysis.

Structure-Activity Relationship (SAR) Studies

The compound's 5 rotatable bonds [1] and specific propan-2-ol backbone provide a distinct conformational profile compared to the ethanol analog (4 rotatable bonds) . This differentiation is essential for SAR studies designed to evaluate the contribution of molecular flexibility to binding entropy and target selectivity. Researchers can use this compound to generate a clear structure-activity signal that is not confounded by the use of a non-identical analog, thereby strengthening the interpretability of subsequent biological data.

Chemical Biology Probe Development

The higher TPSA (57.6 Ų) of this compound [1] suggests improved aqueous solubility relative to its analogs, which is advantageous for biochemical assays and cellular experiments where compound precipitation can lead to false negatives. The intermediate lipophilicity (XLogP3 2.0) [1] further balances membrane permeability with solubility, making it a suitable starting point for developing chemical probes that require both cellular access and robust aqueous stability. The consistent 95% purity from multiple vendors ensures that observed biological effects are attributable to the compound itself rather than batch-to-batch variability.

High-Throughput Screening (HTS) Library Design

For HTS library curation, the compound's specific combination of physicochemical properties—XLogP3 2.0, TPSA 57.6 Ų, and 5 rotatable bonds [1]—places it in a distinct region of chemical space that is not occupied by its closest commercially available analogs . Including this compound in a screening deck increases the diversity of the library and improves the likelihood of identifying hits with favorable drug-like properties. Its multi-vendor availability and standardized 95% purity also simplify procurement logistics and ensure that screening results can be readily validated.

Application

Selection Property

Validation Focus

Lead optimization studies

Physicochemical property window (logP, TPSA)

Review lipophilicity-polarity matched-pair analysis

SAR studies

Conformational flexibility (rotatable bond count)

Binding entropy and selectivity interpretation

Chemical probe development

Aqueous solubility and membrane permeability balance

Verify cellular access and solubility in assay

HTS library curation

Chemical space diversity (logP, TPSA, rotatable bonds)

Library diversity and hit validation across vendors

• [1] PubChem. Compound Summary for CID 43499293, 1-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-2-ol. National Center for Biotechnology Information. Accessed 2026-04-22. View Source